Methylcyclohexane Methylcyclohexane Methylcyclohexane [MCH] is a clear organic flammable liquid, mostly used as a solvent. During the development of chemical kinetic mechanisms for other cycloalkanes, MCH is considered as reaction starting point.
Methylcyclohexane appears as a clear colorless liquid with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 108-87-2
VCID: VC21021406
InChI: InChI=1S/C7H14/c1-7-5-3-2-4-6-7/h7H,2-6H2,1H3
SMILES: CC1CCCCC1
Molecular Formula: C7H14
C6H11CH3
C7H14
Molecular Weight: 98.19 g/mol

Methylcyclohexane

CAS No.: 108-87-2

Cat. No.: VC21021406

Molecular Formula: C7H14
C6H11CH3
C7H14

Molecular Weight: 98.19 g/mol

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Methylcyclohexane - 108-87-2

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Description Methylcyclohexane [MCH] is a clear organic flammable liquid, mostly used as a solvent. During the development of chemical kinetic mechanisms for other cycloalkanes, MCH is considered as reaction starting point.
Methylcyclohexane appears as a clear colorless liquid with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air.
CAS No. 108-87-2
Molecular Formula C7H14
C6H11CH3
C7H14
Molecular Weight 98.19 g/mol
IUPAC Name methylcyclohexane
Standard InChI InChI=1S/C7H14/c1-7-5-3-2-4-6-7/h7H,2-6H2,1H3
Standard InChI Key UAEPNZWRGJTJPN-UHFFFAOYSA-N
SMILES CC1CCCCC1
Canonical SMILES CC1CCCCC1
Boiling Point 213.8 °F at 760 mm Hg (USCG, 1999)
100.9 °C
100.9 °C @ 760 MM HG
101 °C
214°F
Colorform COLORLESS LIQUID
Colorless liquid.
Flash Point 25 °F (USCG, 1999)
25 °F (-4 °C)(Closed cup)
-6 °C o.c.
25°F
Melting Point -194.8 °F (USCG, 1999)
-126.6 °C
-126.7 °C
-196°F

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